1-Eicosanoyl-2-docosanoyl-sn-glycero-3-phosphocholine

• Molecular Formula: C50H100NO8P
• Molecular Weight: 874.3 g/mol
• IUPAC Name: [(2R)-2-docosanoyloxy-3-icosanoyloxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
• InChI: InChI=1S/C50H100NO8P/c1-6-8-10-12-14-16-18-20-22-24-25-27-29-31-33-35-37-39-41-43-50(53)59-48(47-58-60(54,55)57-45-44-51(3,4)5)46-56-49(52)42-40-38-36-34-32-30-28-26-23-21-19-17-15-13-11-9-7-2/h48H,6-47H2,1-5H3/t48-/m1/s1
• InChI Key: UTWUFCVPUHKIOD-QSCHNALKSA-N
• Isomeric SMILES: CCCCCCCCCCCCCCCCCCCCCC(=O)O[C@H](COC(=O)CCCCCCCCCCCCCCCCCCC)COP(=O)([O-])OCC[N+](C)(C)C
• Canonical SMILES: CCCCCCCCCCCCCCCCCCCCCC(=O)OC(COC(=O)CCCCCCCCCCCCCCCCCCC)COP(=O)([O-])OCC[N+](C)(C)C
• physical_description: Solid

Description

1-eicosanoyl-2-docosanoyl-sn-glycero-3-phosphocholine is a phosphatidylcholine 42:0 in which the acyl groups specified at positions 1 and 2 are eicosanoyl and docosanoyl respectively. It derives from an icosanoic acid and a docosanoic acid.

Scientific Research Applications

Phase Behavior in Lipid Mixtures

Lipid mixtures containing similar compounds to 1-Eicosanoyl-2-docosanoyl-sn-glycero-3-phosphocholine show distinct phase behaviors. Dumaual, Jenski, and Stillwell (2000) studied the phase behavior of lipid mixtures, observing phase separation in lipid domains which is essential in understanding cell membrane dynamics and drug delivery systems (Dumaual, Jenski, & Stillwell, 2000).

Lipid Interactions and Lipase Activity

Smaby, Muderhwa, and Brockman (1994) examined the interactions of fatty acids with phosphatidylcholines, similar to 1-Eicosanoyl-2-docosanoyl-sn-glycero-3-phosphocholine. Their study contributes to understanding how lipid composition affects enzyme activity, particularly lipases, which are crucial in metabolic and digestive processes (Smaby, Muderhwa, & Brockman, 1994).

Membrane Structure Analysis

Sherratt and Mason (2018) researched how different fatty acids affect membrane structure. Their insights are relevant to compounds like 1-Eicosanoyl-2-docosanoyl-sn-glycero-3-phosphocholine, as they directly influence lipid bilayer properties, affecting membrane fluidity and signal transduction (Sherratt & Mason, 2018).

Molecular Order and Hydration of Membranes

Binder and Gawrisch (2001) conducted studies on membranes containing similar phospholipids, providing crucial information on molecular order and hydration, vital for understanding membrane dynamics and interactions in biological systems (Binder & Gawrisch, 2001).

Distinct Effects on Membrane Structure

Mason, Sherratt, and Bhatt (2020) explored the distinct effects of fatty acids linked to phospholipids on membrane structures. This research is important in the context of 1-Eicosanoyl-2-docosanoyl-sn-glycero-3-phosphocholine due to its impact on cellular processes and potential therapeutic applications (Mason, Sherratt, & Bhatt, 2020).

Lipid Bilayer Properties

Salmon, Dodd, Williams, Beach, and Brown (1987) focused on the configurational statistics of acyl chains in polyunsaturated lipid bilayers. Understanding these properties is crucial for developing lipid-based drug delivery systems and modeling cell membranes (Salmon et al., 1987).